Cas no 2138091-01-5 (methyl 3-amino-3-{6-chloroimidazo1,2-apyridin-2-yl}propanoate)

• Product Name: methyl 3-amino-3-{6-chloroimidazo1,2-apyridin-2-yl}propanoate
• CAS No: 2138091-01-5
• MF: C₁₁H₁₂ClN₃O₂
• MW: 253.684881210327
• CID: 6045859
• PubChem ID: 165511320
• Update Time: 2025-06-29

methyl 3-amino-3-{6-chloroimidazo1,2-apyridin-2-yl}propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-3-{6-chloroimidazo1,2-apyridin-2-yl}propanoate
• 2138091-01-5
• EN300-1164157
• methyl 3-amino-3-{6-chloroimidazo[1,2-a]pyridin-2-yl}propanoate

• Inchi： 1S/C11H12ClN3O2/c1-17-11(16)4-8(13)9-6-15-5-7(12)2-3-10(15)14-9/h2-3,5-6,8H,4,13H2,1H3
• InChI Key： ZGQVCXHJSHRQLZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(=CN2C=1)C(CC(=O)OC)N

Computed Properties

• Exact Mass: 253.0618043g/mol
• Monoisotopic Mass: 253.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 69.6Ų

Additional information on methyl 3-amino-3-{6-chloroimidazo1,2-apyridin-2-yl}propanoate

Introduction to Methyl 3-amino-3-{6-chloroimidazo1,2-apyridin-2-yl}propanoate (CAS No. 2138091-01-5)

Methyl 3-amino-3-{6-chloroimidazo1,2-apyridin-2-yl}propanoate, with the chemical identifier CAS No. 2138091-01-5, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of methyl 3-amino-3-{6-chloroimidazo1,2-apyridin-2-yl}propanoate features a complex arrangement of atoms, including an amino group, a chloro-substituted imidazo[1,2-a]pyridine moiety, and a propanoate ester group. This intricate architecture suggests that the compound may interact with multiple biological targets, which could contribute to its versatility in drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The presence of the 6-chloroimidazo1,2-apyridin-2-yl fragment in this molecule is particularly noteworthy, as imidazo[1,2-a]pyridines are known for their broad spectrum of biological activities. These include anti-inflammatory, antiviral, and anticancer properties, which have been extensively studied in various preclinical models.

In the context of current research, methyl 3-amino-3-{6-chloroimidazo1,2-apyridin-2-yl}propanoate has been investigated for its potential role in modulating key cellular pathways involved in disease progression. For instance, studies have suggested that this compound may interfere with signal transduction cascades that are crucial for cancer cell proliferation and survival. By targeting these pathways, the compound could exhibit inhibitory effects on tumor growth and metastasis.

The ester functionality in the molecular structure of methyl 3-amino-3-{6-chloroimidazo1,2-apyridin-2-yl}propanoate also plays a significant role in determining its pharmacokinetic properties. Ester groups are often used in drug design to enhance solubility and bioavailability, which are critical factors for the efficacy of therapeutic agents. Additionally, the presence of an amino group provides opportunities for further chemical modifications, allowing researchers to optimize the compound's pharmacological profile.

One of the most compelling aspects of methyl 3-amino-3-{6-chloroimidazo1,2-apyridin-2-yl}propanoate is its potential as a lead compound for developing novel drugs. Preclinical studies have demonstrated that derivatives of imidazo[1,2-a]pyridines can exhibit significant therapeutic effects across a range of diseases. The incorporation of a chloro substituent into the imidazo[1,2-a]pyridine core has been shown to enhance binding affinity to biological targets, thereby improving the compound's potency.

The synthesis of methyl 3-amino-3-{6-chloroimidazo1,2-apyridin-2-yl}propanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the imidazo[1,2-a]pyridine core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the amino and chloro groups at strategic positions within the molecule.

In recent years, there has been growing interest in exploring the pharmacological properties of nitrogen-containing heterocycles like imidazo[1,2-a]pyridines. These compounds have shown remarkable potential in modulating various biological processes due to their ability to interact with multiple receptor types and enzymes. The study of methyl 3-amino-3-{6-chloroimidazo1,2-apyridin-2-yl}propanoate contributes to this growing body of evidence supporting the therapeutic value of such molecules.

The chemical diversity exhibited by compounds like methyl 3-amino-3-{6-chloroimidazo1,2-apyridin-2-yl}propanoate makes them valuable tools for drug discovery and development. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly identify derivatives with enhanced pharmacological properties. This approach has led to the identification of several promising candidates that are currently undergoing further investigation.

In conclusion, methyl 3-amino-3-{6-chloroimidazo1,2-apyridin-2-yl}propanoate (CAS No. 2138091-01-5) is a compound with significant potential in pharmaceutical research. Its complex molecular structure and diverse biological activities make it an attractive candidate for further study and development into novel therapeutic agents. As research continues to uncover new applications for heterocyclic compounds like imidazo[1,2-a]pyridines, compounds such as this one will play a crucial role in advancing our understanding of disease mechanisms and developing effective treatments.